2-Desoxy-4-epi-pulchellin
2-Desoxy-4-epi-pulchellin
Brand Name:
Vulcanchem
CAS No.:
122872-03-1
VCID:
VC0182822
InChI:
InChI=1S/C15H22O3/c1-8-6-12-10(9(2)14(17)18-12)7-15(3)11(8)4-5-13(15)16/h8,10-13,16H,2,4-7H2,1,3H3/t8-,10-,11+,12+,13+,15+/m1/s1
SMILES:
CC1CC2C(CC3(C1CCC3O)C)C(=C)C(=O)O2
Molecular Formula:
C15H22O3
Molecular Weight:
250.33 g/mol
2-Desoxy-4-epi-pulchellin
CAS No.: 122872-03-1
Main Products
VCID: VC0182822
Molecular Formula: C15H22O3
Molecular Weight: 250.33 g/mol
| CAS No. | 122872-03-1 |
|---|---|
| Product Name | 2-Desoxy-4-epi-pulchellin |
| Molecular Formula | C15H22O3 |
| Molecular Weight | 250.33 g/mol |
| IUPAC Name | (3aS,5R,5aS,8S,8aS,9aR)-8-hydroxy-5,8a-dimethyl-1-methylidene-4,5,5a,6,7,8,9,9a-octahydro-3aH-azuleno[6,5-b]furan-2-one |
| Standard InChI | InChI=1S/C15H22O3/c1-8-6-12-10(9(2)14(17)18-12)7-15(3)11(8)4-5-13(15)16/h8,10-13,16H,2,4-7H2,1,3H3/t8-,10-,11+,12+,13+,15+/m1/s1 |
| Standard InChIKey | BOPADYWRUULRBD-MBICNOSFSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@H](C[C@]3([C@H]1CC[C@@H]3O)C)C(=C)C(=O)O2 |
| SMILES | CC1CC2C(CC3(C1CCC3O)C)C(=C)C(=O)O2 |
| Canonical SMILES | CC1CC2C(CC3(C1CCC3O)C)C(=C)C(=O)O2 |
| Appearance | Powder |
| PubChem Compound | 10399864 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume